Cas no 1105215-17-5 (N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1105215-17-5
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• CID: 5387993
• Update Time: 2025-10-31

N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(3,4-dimethylphenyl)triazole-4-carboxamide
• N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18N4O/c1-13-8-9-16(10-14(13)2)22-12-17(20-21-22)18(23)19-11-15-6-4-3-5-7-15/h3-10,12H,11H2,1-2H3,(H,19,23)
• InChI Key： JZTDPMPJNBXXAJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C=C(C(NCC2=CC=CC=C2)=O)N=N1

Additional information on N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1105215-17-5)

N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1105215-17-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This triazole-based carboxamide derivative is characterized by its unique molecular structure, which combines a benzyl group with a 3,4-dimethylphenyl moiety. Such structural features make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in modern medicine.

The compound's CAS number 1105215-17-5 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its 1,2,3-triazole core is a hallmark of its chemical identity, contributing to its stability and reactivity. This scaffold is frequently explored in click chemistry applications, a hot topic in synthetic organic chemistry due to its efficiency and versatility. The integration of a carboxamide group further enhances its potential for hydrogen bonding, a critical factor in molecular interactions within biological systems.

In recent years, the scientific community has shown increasing interest in N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide due to its relevance in drug design and medicinal chemistry. Searches for "triazole derivatives in drug discovery" or "carboxamide-based therapeutics" have surged, reflecting the compound's alignment with current research trends. Its potential role in addressing neurodegenerative diseases or inflammatory disorders is also a subject of ongoing investigation, as these areas remain high-priority health concerns globally.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or copper-catalyzed azide-alkyne cycloaddition (CuAAC). These methods are widely discussed in academic and industrial settings, with many researchers seeking optimized protocols for high-yield triazole synthesis. The 3,4-dimethylphenyl substituent introduces steric and electronic effects that can influence the compound's physicochemical properties, such as solubility and bioavailability.

Beyond pharmaceuticals, N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide may find applications in agrochemicals or functional materials. Its structural versatility allows for modifications that could enhance its utility in crop protection or polymer science. Queries like "triazole compounds in agriculture" or "benzyl carboxamides in material science" highlight the interdisciplinary interest in this molecule. As sustainability becomes a focal point, researchers are also exploring greener synthesis routes for such compounds to minimize environmental impact.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure accurate structural elucidation and purity assessment, which are crucial for regulatory compliance and reproducibility in research. The compound's spectral data and crystallographic information are often shared in open-access databases, facilitating collaboration and innovation across the scientific community.

In conclusion, N-benzyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1105215-17-5) represents a compelling example of how heterocyclic chemistry continues to drive advancements in multiple fields. Its combination of a triazole ring, carboxamide functionality, and aromatic substituents offers a rich platform for further exploration. As research progresses, this compound may unlock new possibilities in personalized medicine, sustainable agriculture, and beyond, making it a molecule worth watching in the coming years.